N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,2-diphenylacetamide

• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,2-diphenylacetamide
• InChI: InChI=1S/C24H22N2OS/c25-16-20-19-14-8-3-9-15-21(19)28-24(20)26-23(27)22(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-2,4-7,10-13,22H,3,8-9,14-15H2,(H,26,27)
• InChI Key: SEBOYKYRVIPCAC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2C#N)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H22N2OS
• Molecular Weight: 386.5 g/mol
• CAS No.: 315709-92-3

Description

“N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,2-diphenylacetamide” is a chemical compound with the linear formula C30H24N4O2S3. It has a molecular weight of 568.743. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research highlights the utility of this compound in synthesizing a wide range of heterocyclic derivatives, including thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. These derivatives are synthesized through reactions involving regioselective attack and/or cyclization, showcasing the compound's versatility in producing polyfunctionally substituted heterocyclic compounds with potential antitumor activities. The simplicity of these synthetic procedures, alongside their mild reaction conditions, underscores the compound's significant role in medicinal chemistry for further biological investigations (Shams et al., 2010).

Crystal Structure Analysis

Further research focused on the facile synthesis and crystal structure analysis of related compounds, revealing detailed insights into their molecular configurations. This includes investigations through X-ray single-crystal diffraction methods, which provide foundational knowledge for understanding the structural basis of their biological activities and guiding the design of new therapeutic agents (Wang et al., 2014).

Biological Evaluations

Another aspect of research on this compound involves structural investigation, Hirshfeld surface analysis, and biological evaluation, including antimicrobial and antioxidant activities. These studies utilize computational methods, such as density functional theory (DFT), to explore the interactions between synthesized compounds and biological targets. The findings contribute to the development of new compounds with significant antioxidant and antimicrobial properties, highlighting the compound's potential in addressing various health challenges (Cakmak et al., 2022).

Antimicrobial and Antifungal Activities

The compound's derivatives are also explored for their antimicrobial and antifungal activities, showcasing their potential as novel agents for textile dyeing and/or finishing. This research not only demonstrates the compound's versatile applications in materials science but also its relevance in developing antimicrobial and antifungal agents, potentially opening new avenues for the treatment of infectious diseases (Shams et al., 2011).